Cas no 1779928-25-4 (2-(5-bromo-2-methoxypyridin-3-yl)ethyl(methyl)amine)

• Product Name: 2-(5-bromo-2-methoxypyridin-3-yl)ethyl(methyl)amine
• CAS No: 1779928-25-4
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 6073139
• PubChem ID: 84031083
• Update Time: 2025-06-11

2-(5-bromo-2-methoxypyridin-3-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methoxypyridin-3-yl)ethyl(methyl)amine
• [2-(5-bromo-2-methoxypyridin-3-yl)ethyl](methyl)amine
• 1779928-25-4
• EN300-1919625

• Inchi： 1S/C9H13BrN2O/c1-11-4-3-7-5-8(10)6-12-9(7)13-2/h5-6,11H,3-4H2,1-2H3
• InChI Key： NLLGYLSELSLQPU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CCNC)OC

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(5-bromo-2-methoxypyridin-3-yl)ethyl(methyl)amine

Recent Advances in the Study of 2-(5-bromo-2-methoxypyridin-3-yl)ethyl(methyl)amine (CAS: 1779928-25-4)

The compound 2-(5-bromo-2-methoxypyridin-3-yl)ethyl(methyl)amine (CAS: 1779928-25-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyridine core and bromo-methoxy substitution pattern, has been identified as a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its potential applications in targeting neurological disorders, particularly as a modulator of neurotransmitter systems.

One of the key findings in recent research involves the compound's interaction with serotonin and dopamine receptors. In vitro assays have demonstrated that 2-(5-bromo-2-methoxypyridin-3-yl)ethyl(methyl)amine exhibits selective binding affinity for specific receptor subtypes, suggesting its potential utility in the treatment of mood disorders such as depression and anxiety. The bromine substituent at the 5-position of the pyridine ring appears to play a critical role in enhancing the compound's binding properties, as evidenced by comparative studies with analogous structures.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. Animal studies have shown that it crosses the blood-brain barrier efficiently, a crucial factor for its application in central nervous system (CNS) disorders. Moreover, preliminary toxicity assessments indicate a relatively safe profile at therapeutic doses, though comprehensive long-term studies are still underway to fully characterize its safety and efficacy.

Recent synthetic chemistry efforts have also focused on optimizing the production of 2-(5-bromo-2-methoxypyridin-3-yl)ethyl(methyl)amine. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These advancements are expected to facilitate further preclinical and clinical evaluations of the compound.

In summary, 2-(5-bromo-2-methoxypyridin-3-yl)ethyl(methyl)amine represents a promising candidate for drug development, with its unique chemical structure and favorable biological properties. Ongoing research aims to elucidate its full therapeutic potential and explore its applications beyond neurological disorders, including possible roles in oncology and infectious diseases. The continued investigation of this compound underscores the importance of innovative chemical scaffolds in advancing medicinal chemistry and addressing unmet medical needs.